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Compound of Interest

Compound Name: Atraric Acid

Cat. No.: B021609

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential safety and
logistical information for the proper disposal of Atraric Acid (also known as Methyl 2,4-
dihydroxy-3,6-dimethylbenzoate), a naturally occurring phenolic compound utilized in various
research applications. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Key Chemical and Physical Properties of Atraric
Acid
A comprehensive understanding of a substance's properties is the first step toward safe

handling and disposal. The following table summarizes the key quantitative data for Atraric
Acid.

Property Value
Molecular Formula C10H1204
Molecular Weight 196.20 g/mol
Melting Point 144-146 °C

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, and Acetone.
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Immediate Safety and Hazard Information

Atraric Acid is classified with the following hazard statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary statements for handling include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Step-by-Step Disposal Procedure for Atraric Acid

Given that Atraric Acid is a phenolic and acidic compound, its disposal requires careful
consideration to mitigate risks to personnel and the environment. The following procedure
outlines the recommended steps for its disposal.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),
safety goggles, and a lab coat.
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If handling a significant quantity of solid Atraric Acid that could become airborne, a
respirator may be necessary.

. Waste ldentification and Segregation:

Atraric Acid waste, including empty containers and contaminated materials (e.g., weighing
paper, pipette tips), should be segregated from general laboratory waste.

Due to its phenolic nature, it is recommended to treat Atraric Acid waste as hazardous
chemical waste.

. For Small Quantities of Dilute Aqueous Solutions:

While general acidic waste can often be neutralized, the phenolic structure of Atraric Acid
warrants caution.

If local regulations permit, very dilute aqueous solutions of Atraric Acid may be neutralized.

Slowly add a weak base, such as sodium bicarbonate, to the solution while stirring in a well-
ventilated area or a fume hood.

Monitor the pH of the solution using pH paper or a calibrated pH meter until it is within the
neutral range (typically pH 6-8).

Even after neutralization, consult your institution's environmental health and safety (EHS)
office before drain disposal, as regulations for phenolic compounds can be strict.

. For Solid Atraric Acid and Concentrated Solutions:
Do not attempt to neutralize solid Atraric Acid directly.

Solid waste and concentrated solutions should be collected in a designated, properly
labeled, and sealed hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene).

The label should clearly indicate "Hazardous Waste" and "Atraric Acid."
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5. Disposal of Empty Containers:

o Empty containers that held Atraric Acid should be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).

¢ The rinsate should be collected and disposed of as hazardous waste.

 After rinsing, the container can be disposed of according to your institution's guidelines for

empty chemical containers.
6. Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's EHS office or a licensed hazardous waste disposal contractor.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Atraric
Acid.

Click to download full resolution via product page
Caption: Decision workflow for the disposal of Atraric Acid waste.

By following these procedures, laboratory professionals can ensure the safe and responsible
disposal of Atraric Acid, minimizing risks and protecting both themselves and the environment.
Always consult your institution's specific safety and disposal protocols.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b021609?utm_src=pdf-body
https://www.benchchem.com/product/b021609?utm_src=pdf-body
https://www.benchchem.com/product/b021609?utm_src=pdf-body
https://www.benchchem.com/product/b021609?utm_src=pdf-body-img
https://www.benchchem.com/product/b021609?utm_src=pdf-body
https://www.benchchem.com/product/b021609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal of Atraric Acid: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021609#atraric-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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